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Compound of Interest

Compound Name: Triafamone

Cat. No.: B1683233

A comprehensive review of available field trial data demonstrates the efficacy of Triafamone, a
sulfonanilide herbicide, in controlling a broad spectrum of weeds, particularly in rice cultivation
across various agro-climatic zones in Asia. While data from other regions and crops remains
limited in publicly accessible research, existing studies highlight its potential as a valuable tool
for weed management.

Triafamone operates by inhibiting the acetolactate synthase (ALS) enzyme, a key component
in the biosynthesis of branched-chain amino acids essential for plant growth.[1][2][3][4] This
mode of action provides both pre- and post-emergence control of economically important
weeds.[1][2] Field trials have consistently shown its effectiveness against major grass weeds
such as Echinochloa crus-galli and Echinochloa colonum, as well as various sedges and
broadleaf weeds.[1][3][5]

Performance in Asian Rice Agro-Ecosystems

Extensive field validation of Triafamone has been conducted in major rice-producing countries
in Asia, including India and Korea.[2][6] These studies, conducted in diverse agro-climatic
conditions ranging from tropical to subtropical, provide robust data on its performance.

Weed Control Efficacy

Triafamone has demonstrated high efficacy in controlling key weeds in both transplanted and
direct-seeded rice.[5] Application rates typically range from 20 to 50 grams of active ingredient
per hectare (g a.i./ha).[1][3][4]
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Application
Weed Common ] .
. Efficacy (%) Rate (g Region Source(s)
Species Name .
a.i./ha)
Echinochloa Barnyard )
) >95 20-50 Asia [1][3]
crus-galli Grass
Echinochloa ) )
Jungle Rice >95 20-50 Asia [11[3]
colonum
Smallflower
Cyperus ] ]
} ) Umbrella High 30-40 India [6]
difformis
Sedge
Fimbristylis Ricefield ] ]
. _ High 30-40 India [6]
miliacea Finger-rush
Marsilea _ _
- Water Clover High 30-40 India [6]
guadrifolia

Comparison with Alternative Herbicides

In comparative trials, Triafamone has shown performance equal to or exceeding that of other
commonly used rice herbicides.
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o Weed
Application .
o Control Crop Yield ( .
Herbicide Rate (g . Location Source(s)
. Efficiency kg/ha)
a.i./ha)
(%)
Triafamone 40 95.8 5850 India [6]
Pyrazosulfuro .
25 89.2 5400 India [6]
n-ethyl
Pretilachlor 500 85.6 5250 India [6]
Hand
Weeding 98.2 6100 India [6]
(Twice)
Unweeded .
0 3200 India [6]
Control

Experimental Protocols

The data presented is derived from standardized field trials. A typical experimental protocol

involves:

» Trial Design: Randomized Complete Block Design (RCBD) with multiple replications
(typically 3 or 4).[5][6]

o Plot Size: Standardized plot sizes are used to ensure uniformity.

e Treatments: Include various rates of Triafamone, comparative herbicides, a hand-weeded

control, and an unweeded control.[6]

o Application: Herbicides are applied at specific crop and weed growth stages (e.g., pre-

emergence or early post-emergence) using calibrated sprayers.[5][6]

o Data Collection: Weed density, weed dry weight, and crop yield are measured at specified

intervals after application. Weed control efficiency is calculated based on the reduction in

weed biomass compared to the unweeded control.[6]

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://www.researchgate.net/publication/279666161_Triafamone_AE_1887196_a_new_rice_herbicide_for_Asia
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://www.benchchem.com/product/b1683233?utm_src=pdf-body
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://www.researchgate.net/publication/279666161_Triafamone_AE_1887196_a_new_rice_herbicide_for_Asia
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative
Check Availability & Pricing

 Statistical Analysis: Data is subjected to Analysis of Variance (ANOVA) to determine the
statistical significance of treatment effects.[7][8]

Visualizing the Mechanism and Workflow

To better understand the underlying processes, the following diagrams illustrate the signaling
pathway of ALS inhibitors and a typical experimental workflow for herbicide field validation.

Plant Cell
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Click to download full resolution via product page

Caption: Mechanism of Action of Triafamone as an ALS Inhibitor.
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Caption: Standardized Workflow for Herbicide Field Efficacy Trials.
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Limitations and Future Research

The majority of publicly available, detailed field validation studies for Triafamone are
concentrated on rice cultivation within Asian agro-climatic zones. To establish a more
comprehensive global performance profile, further research is required in a broader range of
crops (e.g., wheat, corn, sugarcane) and across diverse agro-ecological zones in Africa,
Europe, and the Americas. Such studies would provide valuable data for optimizing weed
management strategies and ensuring food security on a global scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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